Cas no 2228929-15-3 (4-amino-4-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)butanoic acid)

• Product Name: 4-amino-4-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)butanoic acid
• CAS No: 2228929-15-3
• MF: C₁₂H₁₇NO₂S
• MW: 239.33388209343
• CID: 6423342
• PubChem ID: 165965706
• Update Time: 2025-05-19

4-amino-4-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-amino-4-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)butanoic acid
• 2228929-15-3
• EN300-1768742

• Inchi： 1S/C12H17NO2S/c13-10(5-6-12(14)15)9-7-16-11-4-2-1-3-8(9)11/h7,10H,1-6,13H2,(H,14,15)
• InChI Key： FAAOTLCOGNJLIE-UHFFFAOYSA-N
• SMILES： S1C=C(C(CCC(=O)O)N)C2=C1CCCC2

Computed Properties

• Exact Mass: 239.09799996g/mol
• Monoisotopic Mass: 239.09799996g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 91.6Ų

Additional information on 4-amino-4-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)butanoic acid

Comprehensive Overview of 4-amino-4-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)butanoic acid (CAS No. 2228929-15-3)

The compound 4-amino-4-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)butanoic acid (CAS No. 2228929-15-3) is a structurally unique molecule that has garnered significant attention in the fields of medicinal chemistry and drug discovery. This benzothiophene-derived amino acid is characterized by its tetrahydrobenzothiophene core, which is linked to a butanoic acid moiety via an amino group. The presence of both amino and carboxylic acid functional groups makes this compound a versatile building block for the synthesis of more complex molecules, particularly in the development of small-molecule therapeutics.

In recent years, the demand for heterocyclic compounds like 4-amino-4-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)butanoic acid has surged due to their potential applications in targeting neurological disorders and metabolic diseases. Researchers have explored its role as a GABA analog, given its structural similarity to gamma-aminobutyric acid (GABA), a key neurotransmitter in the central nervous system. This has led to increased interest in its potential as a neuroprotective agent or modulator of synaptic activity.

The synthesis of CAS No. 2228929-15-3 typically involves multi-step organic reactions, including cyclization and functional group transformations. The tetrahydrobenzothiophene scaffold is often constructed via Friedel-Crafts acylation or palladium-catalyzed cross-coupling, followed by the introduction of the butanoic acid side chain. The compound's chirality and stereochemistry are critical considerations, as they can significantly influence its biological activity and pharmacokinetic properties.

From a drug discovery perspective, 4-amino-4-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)butanoic acid has been investigated for its potential to interact with ion channels and G-protein-coupled receptors (GPCRs). Its rigid hydrophobic core and polar functional groups make it an attractive candidate for designing allosteric modulators or enzyme inhibitors. Additionally, its logP and solubility profiles are often optimized to enhance bioavailability and blood-brain barrier penetration.

In the context of personalized medicine, this compound has been studied for its potential role in precision therapeutics, particularly in diseases with genetic predispositions. Its structure-activity relationship (SAR) has been a focal point for researchers aiming to develop next-generation pharmaceuticals with improved efficacy and reduced side effects. The compound's metabolic stability and toxicity profile are also critical factors under evaluation.

Beyond its pharmaceutical applications, CAS No. 2228929-15-3 has found utility in chemical biology as a probe or tool compound for studying biological pathways. Its fluorescent derivatives have been employed in imaging studies to visualize cellular processes, while its bioconjugation potential enables the development of targeted drug delivery systems.

The growing interest in sustainable chemistry has also influenced the synthesis and application of this compound. Researchers are exploring green chemistry approaches, such as catalytic asymmetric synthesis and solvent-free reactions, to minimize environmental impact. Furthermore, advancements in computational chemistry have facilitated the in silico screening of analogs, accelerating the discovery of novel derivatives with enhanced properties.

In summary, 4-amino-4-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)butanoic acid (CAS No. 2228929-15-3) represents a promising scaffold in modern drug development and chemical research. Its multifunctional architecture, combined with its potential therapeutic applications, positions it as a valuable entity in the quest for innovative solutions to unmet medical needs. As the scientific community continues to unravel its full potential, this compound is poised to play a pivotal role in advancing biomedical science and material innovation.